phlorisovalerophenone

Specification

• Description: 3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone, also known as phlorisovalerophenone or 2', 4', 6'-trihydroxy-3-methylbutyrophenone, 8CI, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm. Outside of the human body, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone can be found in a number of food items such as bog bilberry, tea, brassicas, and millet. This makes 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone a potential biomarker for the consumption of these food products.; 3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one is a 2-acylphloroglucinol.
• CAS No.: 26103-97-9
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one
• Standard InChI: InChI=1S/C11H14O4/c1-6(2)3-8(13)11-9(14)4-7(12)5-10(11)15/h4-6,12,14-15H,3H2,1-2H3
• Standard InChI Key: VSDWHZGJGWMIRN-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)C1=C(C=C(C=C1O)O)O
• Canonical SMILES: CC(C)CC(=O)C1=C(C=C(C=C1O)O)O
• Melting Point: 145°C